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Compound of Interest

(4-Bromonaphthalen-1-
Compound Name:

yl)methanol

cat. No.: B1281211

An In-depth Technical Guide on (4-Bromonaphthalen-1-yl)methanol: Molecular Weight and
Formula

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is paramount. This guide provides a focused overview of
the molecular weight and chemical formula for (4-Bromonaphthalen-1-yl)methanol, a key
intermediate in various synthetic applications.

Core Molecular Data

(4-Bromonaphthalen-1-yl)methanol is an organic compound featuring a naphthalene core
substituted with a bromine atom and a hydroxymethyl group.[1] The precise arrangement of
these functional groups dictates its chemical reactivity and physical properties. The key
molecular identifiers are summarized below.

Property Value

Molecular Formula C11HoBrO[1]
Molecular Weight 237.09 g/mol [1][2]
CAS Number 56052-26-7[1][3][4][5]
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Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (formula), and its
resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates
this straightforward logical progression.

Logical relationship for (4-Bromonaphthalen-1-yl)methanol

Compound Name: Determines Molecular Formula: Calculated from Molecular Weight:
(4-Bromonaphthalen-1-yl)methanol C11HeBro 237.09 g/mol

Click to download full resolution via product page

Molecular property derivation pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of (4-Bromonaphthalen-1-
yl)methanol are crucial for its application in research and development.

Synthesis of (4-Bromonaphthalen-1-yl)methanol:

A common method for the synthesis of (4-Bromonaphthalen-1-yl)methanol involves the

reduction of 4-bromonaphthalene-1-carboxylic acid.

¢ Reactants: 4-bromonaphthalene-1-carboxylic acid, borane (BHs), Tetrahydrofuran (THF).

e Procedure:

o Dissolve 4-bromonaphthalene-1-carboxylic acid in anhydrous THF in a reaction vessel
under an inert atmosphere (e.g., nitrogen or argon).

o Cool the solution in an ice bath.

o Slowly add a solution of borane in THF to the cooled carboxylic acid solution with

continuous stirring.
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o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by Thin Layer
Chromatography).

o Quench the reaction by the slow addition of water or a dilute acid.
o Extract the product with an organic solvent (e.g., ethyl acetate).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield the crude product.

o Purify the crude product by column chromatography or recrystallization to obtain pure (4-
Bromonaphthalen-1-yl)methanol.

Characterization:

The identity and purity of the synthesized (4-Bromonaphthalen-1-yl)methanol can be
confirmed using various analytical techniques.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure by
analyzing the chemical shifts and coupling constants of the hydrogen (*H NMR) and carbon
(*3C NMR) atoms.

o Mass Spectrometry (MS): To determine the molecular weight of the compound by measuring
the mass-to-charge ratio of its ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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